Cas no 2769085-17-6 (6-Chloro-3-iodo-5-methoxy-1H-indazole)

• Product Name: 6-Chloro-3-iodo-5-methoxy-1H-indazole
• CAS No: 2769085-17-6
• MF: C₈H₆ClIN₂O
• MW: 308.503512859344
• CID: 6839351
• PubChem ID: 163409897
• Update Time: 2025-10-28

6-Chloro-3-iodo-5-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• CS-0528984
• 2769085-17-6
• 6-Chloro-3-iodo-5-methoxy-1H-indazole

• Inchi： 1S/C8H6ClIN2O/c1-13-7-2-4-6(3-5(7)9)11-12-8(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： DXPALLQLXOCOCC-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C(=CC2=NN1)Cl)OC

Computed Properties

• Exact Mass: 307.92134Da
• Monoisotopic Mass: 307.92134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.9Ų

Additional information on 6-Chloro-3-iodo-5-methoxy-1H-indazole

6-Chloro-3-Iodo-5-Methoxy-1H-Indazole: A Comprehensive Overview

The compound 6-Chloro-3-Iodo-5-Methoxy-1H-Indazole (CAS No. 2769085-17-6) is a highly specialized organic molecule belonging to the indazole family. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a fused bicyclic system consisting of a benzene ring and an imidazole ring, with substituents at positions 6, 3, and 5. These substituents include a chlorine atom, an iodine atom, and a methoxy group, respectively. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Chloro-3-Iodo-5-Methoxy-1H-Indazole through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern of the indazole core. This method has been extensively documented in recent studies, highlighting its versatility and scalability for large-scale production. The incorporation of iodine and chlorine atoms into the molecule's structure is particularly advantageous, as these halogens can serve as reactive handles for further functionalization or as bioisosteric replacements in drug design.

The methoxy group at position 5 plays a crucial role in modulating the electronic properties of the molecule. This substituent introduces electron-donating effects, which can influence the molecule's reactivity and solubility. Such properties are highly desirable in drug development, where solubility and bioavailability are critical factors. Recent research has explored the use of 6-Chloro-3-Iodo-5-Methoxy-1H-Indazole as a lead compound in anti-cancer drug discovery. Preclinical studies have demonstrated its potential to inhibit key enzymes involved in cancer cell proliferation, making it a promising candidate for further investigation.

In addition to its pharmacological applications, 6-Chloro-3-Iodo-5-Methoxy-1H-Indazole has also been studied for its electronic properties in materials science. The indazole core is known to exhibit semiconductor-like behavior, which makes it a potential candidate for use in organic electronics. Recent experiments have focused on incorporating this compound into organic field-effect transistors (OFETs), where it has shown remarkable charge transport properties. These findings underscore the compound's versatility across multiple disciplines.

The synthesis and characterization of 6-Chloro-3-Iodo-5-Methoxy-1H Indazole have been extensively reported in peer-reviewed journals, with researchers emphasizing its stability under various reaction conditions. The compound's ability to undergo further chemical transformations without degradation makes it an ideal building block for constructing more complex molecular architectures. For instance, recent studies have explored its use as a precursor for synthesizing heterocyclic compounds with enhanced bioactivity.

From an environmental perspective, the ecological impact of 6-Chloro-3-Iodo-5-Methoxy Indazol has also been a topic of interest. Researchers have investigated its biodegradability under different environmental conditions, with results indicating moderate persistence in aqueous environments. This information is crucial for assessing the compound's potential risks to ecosystems and guiding its responsible use in industrial applications.

In conclusion, 6-Chloro 3 Iodo 5 Methoxy 1H Indazol (CAS No: 276908517) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for future research and development efforts.